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Compound of Interest

Compound Name:
Amino(3-hydroxyphenyl)acetic

acid hydrochloride

Cat. No.: B1442587 Get Quote

Essential Safety and Handling Guide for Amino(3-
hydroxyphenyl)acetic acid hydrochloride
This guide provides essential, field-tested procedures for the safe handling, use, and disposal

of Amino(3-hydroxyphenyl)acetic acid hydrochloride (CAS No: 81017-73-4). Designed for

researchers, scientists, and drug development professionals, this document moves beyond

mere compliance, embedding a culture of safety and procedural excellence within your

laboratory operations. Our commitment is to furnish you with the critical information necessary

to mitigate risks and ensure both personal safety and experimental integrity.

Hazard Analysis: Understanding the Compound
Amino(3-hydroxyphenyl)acetic acid hydrochloride is a chemical compound that requires

careful handling due to its potential health effects. According to the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals, this compound is classified as

follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1442587?utm_src=pdf-interest
https://www.benchchem.com/product/b1442587?utm_src=pdf-body
https://www.benchchem.com/product/b1442587?utm_src=pdf-body
https://www.benchchem.com/product/b1442587?utm_src=pdf-body
https://www.benchchem.com/product/b1442587?utm_src=pdf-body
https://aksci.com/sds/9387DM_SDS.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/769/SDS-BD768154.pdf
https://aksci.com/sds/9387DM_SDS.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/769/SDS-BD768154.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2]

The signal word for this compound is "Warning".[1][2] These classifications underscore the

necessity of stringent adherence to the safety protocols outlined below. The primary routes of

exposure are ingestion, skin contact, eye contact, and inhalation.[1][3][4]

Hazard Summary Table
Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

system

Category 3
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are non-negotiable when handling Amino(3-
hydroxyphenyl)acetic acid hydrochloride. A risk assessment should always precede any

handling of this chemical to ensure the chosen PPE is appropriate for the scale and context of

the experiment.[5]

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

contact with the eyes.[2][6] Standard safety glasses do not provide adequate protection

against splashes. In case of eye contact, immediately rinse with water for at least 15

minutes, including under the eyelids, and seek medical attention.[3]

Skin Protection:
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Gloves: Handle with chemical-resistant gloves (e.g., nitrile or neoprene) that have been

inspected for integrity before use.[2][7] Use proper glove removal technique to avoid skin

contact.[2]

Protective Clothing: A lab coat or a disposable gown should be worn to protect the skin.[7]

For procedures with a higher risk of splashing, consider a polyethylene-coated

polypropylene gown or other laminate materials resistant to chemical permeation.[7]

Respiratory Protection: Work in a well-ventilated area, preferably within a laboratory fume

hood, to avoid inhaling dust or fumes.[1][6] If a fume hood is not available or if dust

generation is significant, a NIOSH-approved respirator (such as an N95 or N100) may be

necessary.[7][8]

PPE Selection Workflow

Risk Assessment

PPE Selection

Proceed with Caution

Start: Handling Amino(3-hydroxyphenyl)
acetic acid hydrochloride

Adequate Ventilation?
(e.g., Fume Hood)

Wear NIOSH-approved
Respirator (N95/N100)No

Standard Ventilation
Sufficient

Yes

Mandatory Core PPE:
- Chemical Goggles/Face Shield

- Nitrile/Neoprene Gloves
- Lab Coat/Gown

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Operational Plan: From Receipt to Disposal
A systematic approach to handling this compound from the moment it enters the lab until its

disposal is crucial for safety.

Handling and Storage
Handling:
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Always handle this compound in a well-ventilated area or a chemical fume hood to

minimize inhalation exposure.[1]

Avoid generating dust.[4]

Wash hands thoroughly after handling, and before breaks.[1][2]

Do not eat, drink, or smoke in the work area.[1]

Facilities should be equipped with an eyewash station.[1]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated place away from incompatible substances.[1]

Store locked up.[1]

Emergency Procedures
Spills:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a suitable, labeled container for disposal.[6]

Prevent the spill from entering drains or waterways.[1][6]

First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[2][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and

water. Remove contaminated clothing and wash it before reuse. If irritation persists, get
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medical advice.[1][2][3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.[1][3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[1][3]

Disposal Plan
All waste materials, including the compound itself and any contaminated materials (e.g.,

gloves, wipes), must be disposed of as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the contents and container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[1]

Do not allow the product to enter drains or soil.[1]

By adhering to these detailed protocols, you can create a secure and efficient research

environment. Your commitment to safety is paramount, not only for your own well-being but for

the integrity of your scientific pursuits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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